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Compound of Interest

Compound Name: 1,3-Diisopropylbenzene

Cat. No.: B165221 Get Quote

CAS Number: 99-62-7

This technical guide provides a comprehensive overview of 1,3-Diisopropylbenzene, a

significant aromatic hydrocarbon with diverse applications in chemical synthesis and research.

The document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties
1,3-Diisopropylbenzene, also known as m-diisopropylbenzene, is a colorless liquid

characterized by the chemical formula C₁₂H₁₈. It is one of the three isomers of

diisopropylbenzene.[1] The compound is largely nonpolar, leading to low solubility in water but

good solubility in organic solvents such as ether, hexane, and benzene.[2]

Table 1: Physicochemical Properties of 1,3-Diisopropylbenzene
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Property Value Reference(s)

CAS Number 99-62-7 [1]

Molecular Formula C₁₂H₁₈ [1]

Molecular Weight 162.27 g/mol [3]

Appearance Colorless liquid [1]

Melting Point -63 °C [3][4]

Boiling Point 203 °C [3][4]

Density 0.856 g/mL at 25 °C [3][4]

Refractive Index (n20/D) 1.488 [3][4]

Solubility in Water 4.33 mg/L at 25°C [4]

Flash Point 77 °C (170.6 °F) - closed cup [3]

Autoignition Temperature 449 °C (840 °F) [1]

Synthesis and Manufacturing
The industrial production of 1,3-Diisopropylbenzene is primarily achieved through two main

routes: the alkylation of benzene or cumene with propylene, and the isomerization of other

diisopropylbenzene isomers.[5]

Friedel-Crafts Alkylation of Benzene/Cumene
This method involves the reaction of benzene or cumene with propylene in the presence of an

acid catalyst.[5] Common catalysts include solid phosphoric acid and zeolites.[6][7] The

reaction typically yields a mixture of diisopropylbenzene isomers, from which 1,3-
diisopropylbenzene is separated by fractionation.[5]

Isomerization of 1,4-Diisopropylbenzene
1,3-Diisopropylbenzene can be synthesized by the thermal isomerization of 1,4-

diisopropylbenzene over a solid acid catalyst.[1] This process is a key industrial method for

producing the meta-isomer from the para-isomer.
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A simplified workflow for the synthesis of 1,3-Diisopropylbenzene.

Key Reactions and Applications
1,3-Diisopropylbenzene serves as a crucial intermediate in the synthesis of various organic

compounds. Its primary industrial application is as a precursor to resorcinol.[1] It also finds use

as a solvent and in the preparation of stabilizers, polymers, and synthetic lubricants.[8]

Precursor to Resorcinol via the Hock Rearrangement
The most significant application of 1,3-diisopropylbenzene is in the production of resorcinol

(benzene-1,3-diol). This process involves the oxidation of 1,3-diisopropylbenzene to 1,3-
diisopropylbenzene dihydroperoxide, which then undergoes an acid-catalyzed Hock

rearrangement to yield resorcinol and acetone.[4][9]

Synthesis of Resorcinol from 1,3-Diisopropylbenzene
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The Hock rearrangement process for resorcinol synthesis.

Anodic Oxidation
1,3-Diisopropylbenzene can undergo anodic oxidation in methanol to produce a dimethoxy-

functionalized product.[10] This reaction highlights its potential in electrochemical synthesis.

Role in Drug Development Research
While 1,3-diisopropylbenzene itself is not a therapeutic agent, its structural motif is relevant in

medicinal chemistry. A notable study utilized a library of 1,3-diisopropylbenzene derivatives to

investigate the mechanism of action of the anesthetic propofol.[11] This research demonstrated

that modifications to the functional groups on the 1,3-diisopropylbenzene backbone could

convert the anesthetic effect of propofol into an antagonistic one, providing insights into the

structure-activity relationships of anesthetic compounds.[11]

Experimental Protocols
Disclaimer: The following are generalized experimental procedures based on industrial process

descriptions and should be adapted and optimized for a laboratory setting with appropriate

safety precautions.

Generalized Laboratory Synthesis of 1,3-
Diisopropylbenzene via Isomerization
This procedure is a conceptual laboratory-scale adaptation of the industrial isomerization

process.

Materials:

1,4-Diisopropylbenzene

Solid acid catalyst (e.g., a zeolite or silica-alumina)

Anhydrous, inert solvent (e.g., toluene)

Nitrogen or Argon gas for inert atmosphere
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Standard laboratory glassware for reflux and distillation

Procedure:

Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer. Ensure

all glassware is dry.

Charge the flask with 1,4-diisopropylbenzene and the solid acid catalyst under an inert

atmosphere.

Add the anhydrous solvent to the flask.

Heat the mixture to reflux with vigorous stirring. The reaction temperature is typically

maintained between 180-240°C.

Monitor the reaction progress by taking aliquots and analyzing them by gas chromatography

(GC) to observe the formation of 1,3-diisopropylbenzene and the disappearance of the

starting material.

Once the reaction has reached the desired conversion, cool the mixture to room

temperature.

Separate the catalyst by filtration.

The solvent is removed from the filtrate by rotary evaporation.

The resulting crude product, a mixture of diisopropylbenzene isomers, is purified by

fractional distillation under reduced pressure to isolate the 1,3-diisopropylbenzene isomer.

Generalized Laboratory Synthesis of Resorcinol from
1,3-Diisopropylbenzene
This procedure outlines the key steps of the Hock rearrangement for resorcinol synthesis on a

laboratory scale.

Part A: Oxidation to Dihydroperoxide
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In a suitable reactor, 1,3-diisopropylbenzene is subjected to oxidation using molecular

oxygen (or air).

This step is typically carried out under anhydrous and non-alkaline conditions at a

temperature of approximately 85-95°C.[12]

The reaction mixture, containing the desired dihydroperoxide, monohydroperoxide, and

unreacted starting material, is then processed.

Part B: Hock Rearrangement

The crude dihydroperoxide from Part A is carefully added to a solution containing a strong

acid catalyst (e.g., sulfuric acid) in a solvent like acetone.

The reaction is exothermic and needs to be controlled. The mixture is typically stirred at a

controlled temperature.

The rearrangement cleaves the dihydroperoxide into resorcinol and acetone.

After the reaction is complete, the mixture is neutralized.

The resorcinol is then extracted from the aqueous phase using an organic solvent.

The organic extracts are combined, dried, and the solvent is removed.

The crude resorcinol can be further purified by vacuum distillation or recrystallization.[9][13]

Safety and Handling
1,3-Diisopropylbenzene is a combustible liquid and presents several health hazards.[1]

Table 2: GHS Hazard Information for 1,3-Diisopropylbenzene
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Hazard Class Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity (Oral,

Dermal, Inhalation)
GHS07 Warning

H302: Harmful if

swallowed. H312:

Harmful in contact

with skin. H332:

Harmful if inhaled.

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Irritation)

GHS07 Warning
H335: May cause

respiratory irritation.

Specific Target Organ

Toxicity - Single

Exposure (Narcotic

Effects)

GHS07 Warning

H336: May cause

drowsiness or

dizziness.

Reproductive Toxicity GHS08 Warning

H361: Suspected of

damaging fertility or

the unborn child.

Hazardous to the

Aquatic Environment

(Chronic)

GHS09 Warning

H410: Very toxic to

aquatic life with long

lasting effects.

Handling and Storage:

Handle in a well-ventilated area, away from heat, sparks, and open flames.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Store in a cool, dry, well-ventilated place in tightly sealed containers.
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Safety and Handling Workflow

Handling 1,3-Diisopropylbenzene

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Work in a
Well-Ventilated Area

Keep Away from
Ignition Sources

Store in a Cool, Dry,
Well-Ventilated Area

After Use

In Case of Spill:
- Absorb with inert material

- Dispose of as hazardous waste

Dispose of According to
Local Regulations

End of Life
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b165221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

